1-(2-Hydroxy-4-methylbenzoyl)-3,3-dimethylpiperidine-2-carbonitrile

• IUPAC Name: 1-(2-hydroxy-4-methylbenzoyl)-3,3-dimethylpiperidine-2-carbonitrile
• InChI: InChI=1S/C16H20N2O2/c1-11-5-6-12(13(19)9-11)15(20)18-8-4-7-16(2,3)14(18)10-17/h5-6,9,14,19H,4,7-8H2,1-3H3
• InChI Key: FVOPZKPMXRTQJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)N2CCCC(C2C#N)(C)C)O
• Molecular Formula: C16H20N2O2
• Molecular Weight: 272.34 g/mol

Description

The compound seems to be a complex organic molecule that contains a benzoyl group (a type of acyl group derived from benzoic acid), a piperidine ring (a common motif in many pharmaceuticals and other bioactive compounds), and a nitrile group (an organic group made up of a carbon triple-bonded to a nitrogen). The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the piperidine ring, followed by the introduction of the benzoyl and nitrile groups. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The benzoyl group might undergo reactions typical of other carbonyl-containing compounds, while the piperidine ring might participate in reactions characteristic of other amines. The nitrile group could also engage in various reactions, such as hydrolysis or reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular size, and the presence of functional groups would all play a role. These properties could affect things like the compound’s solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Given the presence of a piperidine ring, which is common in many bioactive compounds, it’s possible that this compound could interact with biological receptors or enzymes in a significant way.

Future Directions

The potential applications and future directions for this compound would likely depend on its biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied as a potential pharmaceutical agent.